Cas no 4706-90-5 (5-Isopropyl-m-xylene (~85%))

• Product Name: 5-Isopropyl-m-xylene (~85%)
• CAS No: 4706-90-5
• MF: C₁₁H₁₆
• MW: 148.244743347168
• MDL: MFCD00026405
• CID: 1029451
• PubChem ID: 87571542
• Update Time: 2025-05-26

5-Isopropyl-m-xylene (~85%) Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-3,5-dimethylbenzene
• 5-Isopropyl-m-xylene
• 1,3-dimethyl-5-propan-2-ylbenzene
• 1,3-Dimethyl-5-isopropylbenzene
• 1-Isopropyl-3,5-dimethylbenzol
• 3,5-Dimethylcumene
• 3,5-Dimethylisopropylbenzene
• 5-Isopropyl-1,3-dimethylbenzene
• Cumene,3,5-dimethyl
• Cumene,5-dimethyl
• 5-Isopropyl-m-xylene (~85%)

• MDL： MFCD00026405
• Inchi： 1S/C11H16/c1-8(2)11-6-9(3)5-10(4)7-11/h5-8H,1-4H3
• InChI Key： RMKJTYPFCFNTGQ-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 148.12500
• Monoisotopic Mass: 148.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 0.86
• Melting Point: -44.72°C (estimate)
• Boiling Point: 195°C(lit.)
• Flash Point: 62.7°C
• Refractive Index: 1.4940 to 1.4970
• PSA: 0.00000
• LogP: 3.42680
• Solubility: Uncertain

5-Isopropyl-m-xylene (~85%) Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3295 3/PG III
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Isopropyl-m-xylene (~85%)

Compound CAS No 4706-90-5: 5-Isopropyl-m-xylene (~85%)

Compound CAS No 4706-90-5, commonly referred to as 5-Isopropyl-m-xylene (~85%), is a versatile organic compound with significant applications in various industries. This compound, belonging to the aromatic hydrocarbon family, has garnered attention due to its unique chemical properties and wide-ranging uses. Recent advancements in chemical synthesis and material science have further highlighted its potential in modern technological applications.

The chemical structure of 5-Isopropyl-m-xylene consists of an isopropyl group attached to the meta position of the xylene molecule. This configuration imparts specific electronic and steric properties, making it suitable for diverse chemical reactions and industrial processes. The ~85% purity grade indicates its high-quality standard, ensuring consistent performance in applications where precision is critical.

One of the most notable aspects of CAS No 4706-90-5 is its role in the synthesis of advanced materials. Researchers have recently explored its use in creating high-performance polymers and composites, leveraging its ability to form strong molecular bonds under specific conditions. These materials exhibit enhanced mechanical and thermal properties, making them ideal for aerospace, automotive, and electronic industries.

In addition to material science, 5-Isopropyl-m-xylene has found significant application in pharmaceuticals and agrochemicals. Its ability to act as a precursor in the synthesis of bioactive compounds has been a focal point of recent studies. Scientists have reported successful incorporation of this compound into drug delivery systems, where it enhances the stability and efficacy of therapeutic agents.

The environmental impact of CAS No 4706-90-5 has also been a subject of scrutiny. Recent research emphasizes the importance of sustainable practices in its production and disposal. Innovations in catalytic processes have enabled greener synthesis methods, reducing energy consumption and minimizing waste generation.

Furthermore, the demand for 5-Isopropyl-m-xylene has surged in specialty chemicals manufacturing. Its role as an intermediate in producing high-performance coatings and adhesives has been pivotal in meeting the growing needs of modern construction and packaging industries.

As the global market continues to evolve, CAS No 4706-90-5 stands out as a critical component in driving innovation across multiple sectors. Its adaptability and compatibility with cutting-edge technologies ensure that it remains a cornerstone in both academic research and industrial applications.